(E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide
• InChI: InChI=1S/C20H16ClF2N3O2/c21-14-4-5-19(26-6-8-28-9-7-26)18(11-14)25-20(27)13(12-24)10-15-16(22)2-1-3-17(15)23/h1-5,10-11H,6-9H2,(H,25,27)/b13-10+
• InChI Key: WGRRNTWBUZDAAD-JLHYYAGUSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)C(=CC3=C(C=CC=C3F)F)C#N
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)/C(=C/C3=C(C=CC=C3F)F)/C#N
• Molecular Formula: C20H16ClF2N3O2
• Molecular Weight: 403.8 g/mol

Description

(E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H16ClF2N3O2 and its molecular weight is 403.81. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enaminone-Based Compounds Synthesis and Properties

One-Pot Synthesis and Molecular Insight of Enaminone-Based Compounds

A study by Barakat et al. (2020) explores the one-pot synthesis of three enaminones, detailing their chemical properties and interactions. The study provides insights into the efficient synthesis and potential applications of enaminone-based compounds in various research fields, such as material science and chemical synthesis (Barakat et al., 2020).

Novel Dihydropyrimidinone Derivatives

Synthesis of Dihydropyrimidinone Derivatives Containing Piperazine/Morpholine Moiety

Bhat et al. (2018) discuss the synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety, demonstrating a simple and efficient method for their production. This work can be relevant for research in medicinal chemistry and drug design (Bhat et al., 2018).

Capillary Electrophoresis for Enantiomeric Purity

Capillary Electrophoresis for Enantiomeric Purity Determination

Wang Jinyue's study (2011) on the enantioseparation of compounds using capillary electrophoresis highlights a method for determining the enantiomeric purity of chiral compounds, which is crucial for pharmaceutical research and development (Wang Jinyue, 2011).

PET Imaging Agent for Parkinson's Disease

Synthesis of a Potential PET Agent for Imaging of LRRK2 in Parkinson's Disease

Research by Wang et al. (2017) on the synthesis of HG-10-102-01, a compound for PET imaging of LRRK2 enzyme in Parkinson's disease, demonstrates the application of similar compounds in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).